Conformational Rigidity: Dehydro-Pro4 vs. Native Proline
The replacement of L-Proline with 3,4-dehydro-L-proline at position 4 eliminates the puckering dynamics of the pyrrolidine ring, creating a planar amide bond geometry. This structural alteration distinguishes [Dehydro-Pro4] Substance P (4-11) from the native SP(4-11) fragment [1]. While direct quantitative comparison of conformational populations between the two compounds is not available, studies on the 3,4-dehydroproline residue demonstrate rapid cis-trans isomerization and a unique planar structure not present in L-Pro [1], which is expected to alter receptor binding kinetics and protease susceptibility.
| Evidence Dimension | Backbone conformational rigidity |
|---|---|
| Target Compound Data | Contains a 3,4-dehydroproline (Dhp) residue with an olefinic bond in the pyrrolidine ring, inducing a planar, rigid conformation. |
| Comparator Or Baseline | Native SP(4-11) contains an L-Proline residue with characteristic Cγ-endo/Cγ-exo puckering and cis/trans amide bond isomerism. |
| Quantified Difference | Not available; structural difference is qualitative (planar Dhp vs. puckered L-Pro). |
| Conditions | NMR and computational structural chemistry of isolated residues and model peptides [1]. |
Why This Matters
This modification is critical for procurements targeting the study of peptide backbone dynamics on receptor activation, as the rigidified scaffold can alter the free-energy landscape of receptor binding distinct from the parent SP(4-11).
- [1] Janssen MJ, et al. cis-trans-Amide isomerism of the 3,4-dehydroproline residue, the 'unpuckered' proline. PMC4901939, 2016. View Source
